Cas no 104795-79-1 (Benzoic acid, 2-mercapto-5-methyl-, methyl ester)

• Product Name: Benzoic acid, 2-mercapto-5-methyl-, methyl ester
• CAS No: 104795-79-1
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 1145779
• PubChem ID: 13961643
• Update Time: 2025-04-20

Benzoic acid, 2-mercapto-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-mercapto-5-methyl-, methyl ester
• methyl 2-mercapto-5-methylbenzoate
• 104795-79-1
• AKOS017483590
• KNBBZGZVUYEUGI-UHFFFAOYSA-N
• 2-Mercapto-5-methyl-benzoic acid methyl ester
• SCHEMBL4059914
• DB-187789

• Inchi： 1S/C9H10O2S/c1-6-3-4-8(12)7(5-6)9(10)11-2/h3-5,12H,1-2H3
• InChI Key： KNBBZGZVUYEUGI-UHFFFAOYSA-N
• SMILES： SC1C=CC(C)=CC=1C(=O)OC

Computed Properties

• Exact Mass: 182.0402
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• PSA: 26.3